Cas no 1950-08-9 (Piperazine,1,4-bis[bis(1-aziridinyl)phosphinothioyl]-)

Piperazine,1,4-bis[bis(1-aziridinyl)phosphinothioyl]- structure
1950-08-9 structure
Product Name:Piperazine,1,4-bis[bis(1-aziridinyl)phosphinothioyl]-
CAS No:1950-08-9
MF:C12H24N6P2S2
MW:378.436679840088
CID:185868
PubChem ID:101413
Update Time:2025-04-19

Piperazine,1,4-bis[bis(1-aziridinyl)phosphinothioyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1,4-bis[bis(1-aziridinyl)phosphinothioyl]-
    • thiodipin
    • 1,4-Bis(bis(1-aziridinyl)phosphinothioyl)piperazine
    • 1,4-bis[bis(aziridin-1-yl)phosphorothioyl]piperazine
    • BRN 0629376
    • NSC 514540
    • Phosphine sulfide, 1,4-piperazinediylbis(bis(1-aziridinyl)-
    • Piperazine, 1,4-bis(bis(1-aziridinyl)phosphinothioyl)-
    • Thiodipine
    • 1,4-bis(bis-(1-aziridinyl)thiophosphinyl)piperazine
    • 1950-08-9
    • CHEMBL454641
    • DTXSID10173153
    • 6TF8Z8Y8ZY
    • UNII-6TF8Z8Y8ZY
    • AKOS015995626
    • NSC514540
    • NSC-514540
    • bis(aziridin-1-yl)-[4-[bis(aziridin-1-yl)phosphinothioyl]piperazin-1-yl]-sulfanylidene-lambda5-phosphane
    • Inchi: 1S/C12H24N6P2S2/c21-19(15-5-6-15,16-7-8-16)13-1-2-14(4-3-13)20(22,17-9-10-17)18-11-12-18/h1-12H2
    • InChI Key: QLCWKDAVQRSLQM-UHFFFAOYSA-N
    • SMILES: S=P(N1CC1)(N1CC1)N1CCN(CC1)P(N1CC1)(N1CC1)=S

Computed Properties

  • Exact Mass: 378.09832
  • Monoisotopic Mass: 378.09791113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 82.7Ų

Experimental Properties

  • PSA: 18.52
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